Cas no 106719-69-1 (Octadecanoic acid, 3-phenylpropyl ester)

Octadecanoic acid, 3-phenylpropyl ester structure
106719-69-1 structure
Product Name:Octadecanoic acid, 3-phenylpropyl ester
CAS No:106719-69-1
MF:C27H46O2
MW:402.652948856354
CID:1180957
Update Time:2024-08-05

Octadecanoic acid, 3-phenylpropyl ester Chemical and Physical Properties

Names and Identifiers

    • Octadecanoic acid, 3-phenylpropyl ester
    • Inchi: 1S/C27H46O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-24-27(28)29-25-20-23-26-21-17-16-18-22-26/h16-18,21-22H,2-15,19-20,23-25H2,1H3
    • InChI Key: SIOGPPVTDALDCS-UHFFFAOYSA-N
    • SMILES: C(OCCCC1=CC=CC=C1)(=O)CCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 402.34998

Experimental Properties

  • Density: 0.916±0.06 g/cm3(Predicted)
  • Boiling Point: 498.0±24.0 °C(Predicted)
  • PSA: 26.3
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd